Cas no 1352513-26-8 (1-(2-Isobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone)

• Product Name: 1-(2-Isobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone
• CAS No: 1352513-26-8
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 5179071
• Update Time: 2025-05-17

1-(2-Isobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Isobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone

• Inchi： 1S/C16H25N3O/c1-12(2)11-18-16-14(7-6-9-17-16)15-8-4-5-10-19(15)13(3)20/h6-7,9,12,15H,4-5,8,10-11H2,1-3H3,(H,17,18)
• InChI Key： XYRBYAZSFOXASD-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1C1=CC=CN=C1NCC(C)C)C

Additional information on 1-(2-Isobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone

Comprehensive Overview of 1-(2-Isobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone (CAS No. 1352513-26-8)

1-(2-Isobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone (CAS No. 1352513-26-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of bipyridine derivatives, which are known for their versatility in medicinal chemistry and drug development. Researchers are particularly interested in its molecular framework, which combines a tetrahydro-2H-[2,3]bipyridinyl core with an isobutylamino substituent, offering a promising scaffold for further modifications.

In recent years, the demand for novel heterocyclic compounds like 1-(2-Isobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone has surged, driven by advancements in targeted drug discovery and precision medicine. The compound's bipyridine moiety is particularly noteworthy, as it is frequently explored for its ability to interact with biological targets such as enzymes and receptors. This has led to its investigation in areas like central nervous system (CNS) disorders, inflammatory diseases, and even cancer therapeutics. Its CAS number, 1352513-26-8, serves as a critical identifier in databases like PubChem and Reaxys, where researchers access its physicochemical properties and synthetic pathways.

The synthesis of 1-(2-Isobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone typically involves multi-step organic reactions, including amination, cyclization, and acylation. These processes are optimized to achieve high yields and purity, which are essential for its intended applications. Analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are employed to characterize the compound and ensure its structural integrity. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for this and similar compounds.

From a commercial perspective, 1-(2-Isobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone is primarily supplied by specialized chemical manufacturers and contract research organizations (CROs). Its CAS number, 1352513-26-8, is frequently searched in procurement platforms, reflecting its niche but growing market. The compound is often customized to meet specific research needs, such as isotopic labeling or derivatization for structure-activity relationship (SAR) studies. Additionally, its stability under various storage conditions makes it a reliable candidate for long-term research projects.

Looking ahead, the potential of 1-(2-Isobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone in drug discovery pipelines remains a hot topic. With the rise of artificial intelligence (AI) in chemistry, computational tools are being used to predict its interactions with biological targets, accelerating the identification of lead compounds. Furthermore, its structural motifs align with trends in fragment-based drug design, where smaller molecules are optimized for binding affinity. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics.